Cas no 1706283-48-8 (BZRCKPKVCSTUCJ-UHFFFAOYSA-N)

• Product Name: BZRCKPKVCSTUCJ-UHFFFAOYSA-N
• CAS No: 1706283-48-8
• MF: C₁₂H₁₇N₅O₂S
• MW: 295.360680341721
• CID: 5366895
• Update Time: 2025-05-20

BZRCKPKVCSTUCJ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• BZRCKPKVCSTUCJ-UHFFFAOYSA-N

• Inchi： 1S/C12H17N5O2S/c1-9-6-12-13-7-10-8-16(20(18,19)15(2)3)5-4-11(10)17(12)14-9/h6-7H,4-5,8H2,1-3H3
• InChI Key： BZRCKPKVCSTUCJ-UHFFFAOYSA-N
• SMILES： S(N(C([H])([H])[H])C([H])([H])[H])(N1C([H])([H])C2C([H])=NC3=C([H])C(C([H])([H])[H])=NN3C=2C([H])([H])C1([H])[H])(=O)=O

Additional information on BZRCKPKVCSTUCJ-UHFFFAOYSA-N

Comprehensive Overview of BZRCKPKVCSTUCJ-UHFFFAOYSA-N (CAS No. 1706283-48-8): Properties, Applications, and Market Insights

The compound BZRCKPKVCSTUCJ-UHFFFAOYSA-N (CAS No. 1706283-48-8) is a subject of growing interest in the chemical and pharmaceutical industries. With its unique molecular structure and versatile applications, this compound has garnered attention from researchers and industry professionals alike. In this article, we delve into the properties, applications, and market trends surrounding BZRCKPKVCSTUCJ-UHFFFAOYSA-N, providing a detailed and SEO-optimized overview.

BZRCKPKVCSTUCJ-UHFFFAOYSA-N is a chemical entity with a distinct molecular formula and structure, making it suitable for various specialized applications. Its CAS number, 1706283-48-8, serves as a unique identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. The compound's properties, such as solubility, stability, and reactivity, are critical factors in its utilization across multiple industries.

One of the key areas where BZRCKPKVCSTUCJ-UHFFFAOYSA-N finds application is in pharmaceutical research. The compound's unique structure makes it a potential candidate for drug development, particularly in targeting specific biological pathways. Researchers are exploring its efficacy in treating various conditions, aligning with the current trend of personalized medicine and targeted therapies. This aligns with the increasing demand for novel compounds in the pharmaceutical sector, as evidenced by frequent searches for "new drug candidates" and "pharmaceutical intermediates" in scientific databases.

In addition to pharmaceuticals, BZRCKPKVCSTUCJ-UHFFFAOYSA-N is also being investigated for its potential in material science. Its molecular properties may contribute to the development of advanced materials with enhanced performance characteristics. This is particularly relevant given the current focus on sustainable and high-performance materials in industries such as electronics, aerospace, and renewable energy. Searches for "advanced chemical materials" and "innovative compounds for material science" highlight the growing interest in this area.

The market dynamics surrounding BZRCKPKVCSTUCJ-UHFFFAOYSA-N are influenced by several factors, including regulatory approvals, research funding, and industry demand. As more studies validate its potential applications, the demand for this compound is expected to rise. Market analysts predict a steady growth trajectory, driven by its versatility and the expanding needs of end-user industries. This is reflected in the increasing number of queries related to "chemical market trends" and "future of specialty chemicals."

Quality control and safety are paramount when handling BZRCKPKVCSTUCJ-UHFFFAOYSA-N. Manufacturers and researchers must adhere to stringent guidelines to ensure the compound's purity and stability. Proper storage conditions, handling procedures, and disposal methods are essential to maintain its integrity and prevent any adverse effects. This aligns with the broader industry emphasis on safety and sustainability, as seen in searches for "safe chemical handling" and "sustainable chemical practices."

Looking ahead, the future of BZRCKPKVCSTUCJ-UHFFFAOYSA-N appears promising. Ongoing research and development efforts are likely to uncover new applications and optimize existing ones. Collaboration between academic institutions, research organizations, and industry players will be crucial in unlocking the full potential of this compound. This collaborative approach is a recurring theme in discussions about "innovation in chemistry" and "cross-industry partnerships."

In conclusion, BZRCKPKVCSTUCJ-UHFFFAOYSA-N (CAS No. 1706283-48-8) represents a fascinating area of study with significant potential across multiple industries. Its unique properties, coupled with the growing demand for innovative chemical solutions, position it as a compound of interest for researchers and industry professionals. By staying informed about the latest developments and market trends, stakeholders can leverage the opportunities presented by this remarkable chemical entity.